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Compound of Interest

Compound Name: ATTO 465

Cat. No.: B15556038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fluorescent dye ATTO 465, with

a particular focus on its significant Stokes shift. The content herein is intended to furnish

researchers, scientists, and drug development professionals with the essential data and

methodologies to effectively integrate ATTO 465 into their experimental designs.

Derived from the well-known dye acriflavin, ATTO 465 is characterized by its strong absorption,

high fluorescence quantum yield, and notable photostability.[1][2] A key feature of ATTO 465 is

its unusually large Stokes shift in aqueous solutions, which is the difference between the

wavelength maxima of its absorption and emission spectra.[1][2] This property is highly

advantageous in fluorescence microscopy and other fluorescence-based applications as it

allows for the effective separation of the emitted fluorescence signal from the excitation light,

thereby improving the signal-to-noise ratio.

Photophysical Properties of ATTO 465
The quantitative photophysical characteristics of ATTO 465 are summarized in the table below.

These values are crucial for configuring imaging systems and for quantitative analysis in

fluorescence-based assays.
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Property Value Reference

Excitation Maximum (λex) 453 nm [3]

Emission Maximum (λem) 506 nm [3]

Stokes Shift ~53 nm [1][3]

Molar Extinction Coefficient (ε) 7.5 x 10⁴ M⁻¹cm⁻¹

Fluorescence Quantum Yield

(Φ)
0.75

Fluorescence Lifetime (τ) 5.0 ns

Understanding the Stokes Shift of ATTO 465
The Stokes shift is a fundamental principle in fluorescence spectroscopy. It arises from the

energy loss that occurs between the absorption of a photon by a fluorophore and the

subsequent emission of a photon of lower energy (longer wavelength). This process can be

visualized as a series of steps involving electronic and vibrational energy levels.
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Absorption Non-Radiative Relaxation

Fluorescence Emission
Ground State (S₀, v=0)

Excited State (S₁, v=2)
Photon Absorption

(Excitation at 453 nm)
Lowest Vibrational Level
of Excited State (S₁, v=0)

Vibrational Relaxation
(Energy Loss)

Vibrational Level of
Ground State (S₀, v=1)

Photon Emission
(Fluorescence at 506 nm)

Return to Ground State

Start

Prepare Protein Solution
(amine-free buffer, pH 8.3)

Prepare ATTO 465 NHS Ester
Solution (DMF or DMSO)

Mix Protein and Dye Solutions

Incubate for 1 hour
at Room Temperature

Purify Labeled Protein
(Gel Filtration)

End
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Start

Prepare Alkyne-Oligo
Solution

Prepare Azide-ATTO 465
Solution

Prepare CuBr and TBTA
Solutions

Combine Oligo, Dye,
and TBTA

Add CuBr to Initiate
Click Reaction

Incubate at RT or 40-45°C

Precipitate Labeled Oligo
with Ethanol

Wash and Resuspend
Purified Oligo

End

 

Start

Fix and Permeabilize
Cells/Tissue

Primary and Secondary
Antibody Incubation

Wash with PBS

Incubate with
ATTO 465 Nuclear Stain

Wash with PBS

Mount Sample

Fluorescence Microscopy

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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